Cas no 874806-15-2 (N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide)
N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide
- Ethanediamide, N1-[[3-[(4-bromophenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-[(4-methylphenyl)methyl]-
- 874806-15-2
- HMS2979B04
- SMR000806558
- MLS001236209
- N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide
- N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide
- AKOS024614300
- N-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-[(4-methylphenyl)methyl]oxamide
- F1843-0617
- CHEMBL1565109
-
- Inchi: 1S/C20H22BrN3O5S/c1-14-2-4-15(5-3-14)12-22-19(25)20(26)23-13-18-24(10-11-29-18)30(27,28)17-8-6-16(21)7-9-17/h2-9,18H,10-13H2,1H3,(H,22,25)(H,23,26)
- InChI Key: MVUFJYQYXDUEOR-UHFFFAOYSA-N
- SMILES: C(NCC1N(S(C2=CC=C(Br)C=C2)(=O)=O)CCO1)(=O)C(NCC1=CC=C(C)C=C1)=O
Computed Properties
- Exact Mass: 495.04635g/mol
- Monoisotopic Mass: 495.04635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.487±0.06 g/cm3(Predicted)
- pka: 12.10±0.46(Predicted)
N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1843-0617-2μmol |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-5μmol |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-10μmol |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-20μmol |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-1mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-2mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-3mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-4mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-5mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0617-10mg |
N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide |
874806-15-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide
N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide: A Comprehensive Overview
The compound CAS No 874806-15-2, also known as N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a sulfonamide group, an oxazolidine ring, and a substituted ethanediamide moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and biological assays.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to act as a bioisostere or a scaffold for designing more potent and selective drugs. For instance, the sulfonamide group is known for its stability and ability to form hydrogen bonds, which are crucial for drug-target interactions. Similarly, the oxazolidine ring provides rigidity to the molecule, enhancing its pharmacokinetic properties.
The synthesis of N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the oxazolidine ring through cyclization reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. These steps are critical for ensuring the purity and stability of the final product.
In terms of applications, this compound has shown promise in various fields such as medicinal chemistry, agrochemicals, and materials science. Its ability to serve as a precursor for more complex molecules has made it an essential component in modern chemical libraries. Additionally, its compatibility with various coupling reactions makes it a valuable tool in peptide synthesis and combinatorial chemistry.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, solubility, and bioavailability. These findings are instrumental in guiding future research directions and optimizing its use in practical applications.
In conclusion, CAS No 874806-15-2 stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile functional groups make it an invaluable asset in contemporary research and development efforts. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping the future of chemical innovation.
874806-15-2 (N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)